2-Methyl-4-aminooctane

• Molecular Formula: C9H21N
• Molecular Weight: 143.27 g/mol
• IUPAC Name: 2-methyloctan-4-amine
• InChI: InChI=1S/C9H21N/c1-4-5-6-9(10)7-8(2)3/h8-9H,4-7,10H2,1-3H3
• InChI Key: NNHPQZVYKCAOCM-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC(C)C)N

Description

2-Methyl-4-aminooctane is a useful research compound. Its molecular formula is C9H21N and its molecular weight is 143.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-methyloctan-4-one (6.3 g, 44 mmol), sodium cyanoborohydride (3.0 g, 48 mmol), ammonium acetate (33.9 g, 0.44 mol) and 3Å molecular sieves in dry methanol (50 ml) was stirred overnight at room temperature under argon. The solvent was removed under reduced pressure and the residue taken up in chloroform (100 ml), filtered through a pad of celite and concentrated to give 2-methyl-4-aminooctane (1.6 g, 25%) as a yellow oil.